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Compound of Interest

Compound Name: BT-33
Cat. No.: B15563099
Get Quote
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This document provides a comprehensive overview of the preliminary toxicological assessment
of BT-33, a novel investigational compound. The information herein is intended for researchers,
scientists, and drug development professionals to support early-stage safety and risk
assessment.

In Vitro Toxicity Assessment
1.1 Cytotoxicity in Human Cell Lines

o Objective: To determine the cytotoxic potential of BT-33 against a panel of human cancer
and non-cancer cell lines.

o Experimental Protocol:

o Cell Lines: A549 (human lung carcinoma), HepG2 (human hepatocellular carcinoma), and
HEK293 (human embryonic kidney cells) were utilized.

o Assay: Cell viability was quantified using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-
diphenyltetrazolium bromide) assay.
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o Procedure:

Cells were seeded in 96-well plates at a density of 1 x 104 cells per well and allowed to
adhere for 24 hours.

» BT-33 was dissolved in DMSO and serially diluted in culture medium to achieve final
concentrations ranging from 0.1 uM to 100 pM.

= Cells were exposed to BT-33 for 48 hours.

» Following treatment, the medium was replaced with fresh medium containing MTT
solution (0.5 mg/mL) and incubated for 4 hours.

» The resulting formazan crystals were dissolved in DMSO.
» Absorbance was measured at 570 nm using a microplate reader.

» |C50 values (the concentration at which 50% of cell growth is inhibited) were calculated
from the dose-response curves.

o Data Presentation:

Cell Line Tissue of Origin IC50 (pM)
A549 Lung Carcinoma 45.2
HepG2 Hepatocellular Carcinoma 68.7
HEK?293 Embryonic Kidney >100

1.2 Genotoxicity: Bacterial Reverse Mutation Assay (Ames Test)

¢ Objective: To evaluate the mutagenic potential of BT-33 by assessing its ability to induce
reverse mutations in histidine-dependent strains of Salmonella typhimurium.

o Experimental Protocol:

o Bacterial Strains:Salmonella typhimurium strains TA98, TA100, TA1535, and TA1537, with
and without metabolic activation.
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o Metabolic Activation System: A liver homogenate fraction (S9) from rats pre-treated with
Aroclor 1254 was used.

o Procedure:
» BT-33 was tested at five concentrations, ranging from 5 to 5000 u g/plate .

» The test compound, bacterial culture, and either S9 mix or phosphate buffer were
combined in molten top agar.

= The mixture was poured onto minimal glucose agar plates.
» Plates were incubated at 37°C for 48 hours.

» The number of revertant colonies was counted. A positive response was defined as a
dose-related increase in revertants of at least two-fold over the solvent control.

o Data Presentation:

Strain Metabolic Activation (S9) Result

TA98 - Negative
TA98 + Negative
TA100 - Negative
TA100 + Negative
TA1535 - Negative
TA1535 + Negative
TA1537 - Negative
TA1537 + Negative

In Vivo Acute Toxicity

¢ Objective: To determine the acute toxicity of BT-33 following a single oral dose in a rodent
model and to identify the maximum tolerated dose (MTD).
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o Experimental Protocol:

o

Animal Model: Male and female Sprague-Dawley rats (6-8 weeks old).

o Route of Administration: Oral gavage.

o Dose Levels: 50, 300, and 2000 mg/kg. A vehicle control group was also included.
o Procedure:

» Animals were fasted overnight prior to dosing.

» A single dose of BT-33 or vehicle was administered.

» Animals were observed for clinical signs of toxicity at 1, 4, and 24 hours post-dosing,
and daily thereafter for 14 days.

» Body weights were recorded on days 0, 7, and 14.

» At the end of the 14-day observation period, all surviving animals were euthanized, and
a gross necropsy was performed.

o Data Presentation:

Number of Animals

Dose (mg/k Mortalit Key Clinical Signs
(mglkg) (MIF) y y g

0 (Vehicle) 5/5 0/10 None Observed

50 5/5 0/10 None Observed

Lethargy, piloerection
300 5/5 0/10 within the first 24
hours

Severe lethargy,
2000 5/5 2/10 ataxia, hunched

posture
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Signaling Pathway Analysis

Based on the preliminary understanding of BTB domain-containing proteins, a potential
interaction with the NF-kB signaling pathway is hypothesized. High expression of ZBTB33 has
been noted to suppress the expression of NF-kB-induced anti-apoptotic target genes.[1]

» Hypothesized Signaling Pathway Diagram:
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Caption: Hypothesized suppression of NF-kB target genes by BT-33.
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» Experimental Workflow for In Vivo Acute Toxicity Study:
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Caption: Workflow for the in vivo acute oral toxicity study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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